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Compound of Interest

Compound Name: 9,10-Dibromophenanthrene

Cat. No.: B099643 Get Quote

For researchers and scientists engaged in drug development and other advanced scientific

endeavors, the responsible management of chemical waste is paramount. This guide provides

essential, step-by-step procedures for the proper disposal of 9,10-Dibromophenanthrene,

ensuring laboratory safety and environmental compliance. Adherence to these protocols is

critical for protecting both laboratory personnel and the ecosystem.

Immediate Safety and Hazard Summary
9,10-Dibromophenanthrene is a hazardous substance that requires careful handling. It is

classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1]

Therefore, preventing its release into the environment is a primary concern.

Key Hazards:

Acute Oral Toxicity: Harmful if swallowed.[1]

Aquatic Toxicity: Very toxic to aquatic life, with both acute and long-term hazardous effects.

[1]

Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat, should be worn at all times when handling this compound.[2][3] Work should be

conducted in a well-ventilated area or a chemical fume hood to minimize inhalation risks.[4]
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Quantitative Data Summary
The following table summarizes key quantitative data for 9,10-Dibromophenanthrene,

compiled from available safety data sheets.

Property Value

Molecular Formula C₁₄H₈Br₂

Molecular Weight 336.02 g/mol [1]

Appearance Light yellow powder solid

Melting Point 60 - 65 °C / 140 - 149 °F

Boiling Point 180 - 190 °C / 356 - 374 °F @ 2 mmHg

Flash Point > 110 °C / > 230 °F

GHS Hazard Statements

H302: Harmful if swallowedH400: Very toxic to

aquatic lifeH410: Very toxic to aquatic life with

long lasting effects[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The primary and recommended method for the disposal of 9,10-Dibromophenanthrene is

through a licensed professional hazardous waste disposal service.[4] The following protocol

outlines the necessary steps for the safe collection, storage, and preparation for disposal.

Waste Identification and Segregation:

Clearly label a dedicated waste container with "Hazardous Waste" and the full chemical

name, "9,10-Dibromophenanthrene".

Indicate the associated hazards, such as "Toxic" and "Marine Pollutant".

Do not mix 9,10-Dibromophenanthrene waste with other waste streams, especially non-

halogenated materials, unless explicitly approved by your institution's Environmental
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Health and Safety (EHS) office.

Waste Collection:

Solid Waste: Collect any excess or unwanted solid 9,10-Dibromophenanthrene in the

designated hazardous waste container. Use a scoop or spatula for transfers, taking care to

avoid generating dust.

Contaminated Materials: Any materials that have come into contact with 9,10-
Dibromophenanthrene, such as gloves, weighing paper, or absorbent pads, must also be

placed in the designated hazardous waste container.

Solutions: If the compound is in a solvent, it must be collected in a separate, compatible,

and clearly labeled hazardous waste container for halogenated liquid waste.

Containerization and Storage:

Use a container that is in good condition, compatible with the chemical, and has a secure,

tight-fitting lid.

Keep the waste container sealed when not in use.

Store the container in a designated, secure, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to schedule a pickup.

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for 9,10-
Dibromophenanthrene.

Spill Management:

In the event of a spill, immediately alert personnel in the area.
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Wearing appropriate PPE, contain the spill and prevent it from entering drains or

waterways.

Use a dry clean-up procedure and avoid generating dust.[2]

Carefully sweep or vacuum the spilled material into a labeled hazardous waste container.

Thoroughly decontaminate the area after cleanup.

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

